Cas no 553672-03-0 (Propanedinitrile, (cyclohexylhydroxymethylene)- (9CI))

• Product Name: Propanedinitrile, (cyclohexylhydroxymethylene)- (9CI)
• CAS No: 553672-03-0
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 943824
• PubChem ID: 23024290
• Update Time: 2025-04-19

Propanedinitrile, (cyclohexylhydroxymethylene)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, (cyclohexylhydroxymethylene)- (9CI)
• 2-[cyclohexyl(hydroxy)methylidene]propanedinitrile
• AG-F-93504
• CTK1G8657
• 2-[Cyclohexyl(hydroxy)methylene]malononitrile
• [Cyclohexyl(hydroxy)methylidene]propanedinitrile
• DCHGDYPJCSCORE-UHFFFAOYSA-N
• 553672-03-0
• DTXSID70629863
• Propanedinitrile,(cyclohexylhydroxymethylene)-(9ci)
• DB-093357
• SCHEMBL1816118

• Inchi： 1S/C10H12N2O/c11-6-9(7-12)10(13)8-4-2-1-3-5-8/h8,13H,1-5H2
• InChI Key： DCHGDYPJCSCORE-UHFFFAOYSA-N
• SMILES： O/C(=C(/C#N)\C#N)/C1CCCCC1

Computed Properties

• Exact Mass: 176.09500
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• PSA: 67.81000
• LogP: 2.42596

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles